Cas no 899724-94-8 (methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate
• CAS No: 899724-94-8
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.417840957642
• CID: 5440520
• Update Time: 2025-07-19

methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• KNCGVCXMHCYECE-UHFFFAOYSA-N
• methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate

• Inchi： 1S/C14H16N2O4S2/c1-16(2)11-6-4-10(5-7-11)15-22(18,19)12-8-9-21-13(12)14(17)20-3/h4-9,15H,1-3H3
• InChI Key： KNCGVCXMHCYECE-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NC1=CC=C(N(C)C)C=C1)(=O)=O

Additional information on methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-{4-(Dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate (CAS: 899724-94-8)

The compound methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate (CAS: 899724-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate as a promising scaffold for the development of novel enzyme inhibitors. Specifically, its sulfonamide and thiophene moieties have been shown to interact with key amino acid residues in target enzymes, making it a valuable candidate for drug discovery. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with various biological targets.

In vitro and in vivo studies have demonstrated that methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate exhibits potent inhibitory activity against several disease-relevant enzymes, including carbonic anhydrases and tyrosine kinases. These findings suggest its potential utility in treating conditions such as cancer, glaucoma, and neurodegenerative diseases. Moreover, recent pharmacokinetic studies have indicated favorable absorption and metabolic stability profiles, further supporting its candidacy for preclinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 3-{4-(dimethylamino)phenylsulfamoyl}thiophene-2-carboxylate represents a compelling area of research in chemical biology. Its unique structural features and biological activities position it as a promising lead compound for future drug development. Continued investigation into its mechanisms of action and therapeutic potential is warranted to fully realize its clinical benefits.